Cas no 1780452-01-8 (3,3-difluorocyclobutane-1-carboximidamide)

• Product Name: 3,3-difluorocyclobutane-1-carboximidamide
• CAS No: 1780452-01-8
• MF: C₅H₈F₂N₂
• MW: 134.127227783203
• CID: 5806445
• PubChem ID: 105434632
• Update Time: 2024-01-12

3,3-difluorocyclobutane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboximidamide, 3,3-difluoro-
• Cyclobutanecarboximi?damide, 3,?3-?difluoro-
• 3,3-difluorocyclobutane-1-carboximidamide
• 1780452-01-8
• SCHEMBL16793362
• EN300-1653198
• DNVXNPQWTNCPRN-UHFFFAOYSA-N

• Inchi： 1S/C5H8F2N2/c6-5(7)1-3(2-5)4(8)9/h3H,1-2H2,(H3,8,9)
• InChI Key： DNVXNPQWTNCPRN-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)CC(F)(F)C1

Computed Properties

• Exact Mass: 134.06555459g/mol
• Monoisotopic Mass: 134.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 163.5±50.0 °C(Predicted)
• pka: 11.51±0.40(Predicted)